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Cat. No.: S641858

Get Quote

The table below outlines the fundamental characteristics of Bixafen as established by regulatory assessments

and scientific studies [1] [2] [3].

Property Description / Value

IUPAC Name N-(3',4'-dichloro-5-fluorobiphenyl-2-yl)-3-(difluoromethyl)-1-
methylpyrazole-4-carboxamide [3]

Chemical Formula C₁₈H₁₂Cl₂F₃N₃O [1] [3]

Mode of Action Succinate dehydrogenase inhibitor (SDHI); FRAC Code 7 [1] [3]

Water Solubility 0.49 mg/L (at 20°C, pH 7) [3]

Octanol-Water Partition
Coefficient (Log P)

3.3 (at 40°C) [3]

Primary Use Control of stem and leaf diseases in cereals (e.g., wheat, barley)

[3]

Environmental Fate and Persistence Data

Bixafen's behavior in the environment, particularly in soil, is characterized by high persistence and a

potential for accumulation. The following table synthesizes key findings on its degradation and
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ecotoxicological profile [2] [3].

Parameter Findings / Value Context / Conditions

Soil Dissipation
Half-Life (DT₅₀)

Range: 30.6 to 1235 days [2] Field conditions across different

pedoclimatic zones; indicates high
persistence.

Soil Accumulation Modeled background accumulation
confirmed by multi-year monitoring

[2]

After repeated annual applications;
plateau concentration is reached.

Ecotoxicity to
Earthworms

No unacceptable long-term effects

on natural populations [2]

Field study at 3x recommended

application rate over 2.5 years.

Aquatic Toxicity Highly toxic to fish [3] -

Analytical Methodology for Residue Analysis

A recent study developed and validated a robust method for detecting Bixafen residues in paddy field

environments using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) combined

with a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, Safe) sample preparation technique

[1].

1. Sample Preparation (QuEChERS Method)

Extraction: Samples (paddy water, soil, brown rice, rice plants) are extracted with acetonitrile [1].

Cleanup: The extract is purified using multi-walled carbon nanotubes (MWCNTs) as adsorbents to
remove co-extracted matrix interferences [1].

2. Instrumental Analysis (HPLC-MS)

Detection: Mass spectrometry in negative ion mode [1].
Quantification: The prominent mass-to-charge ratio (m/z) of 412.0 is used for Bixafen [1].

Chromatography: Separation is achieved using a C18 column with a mobile phase of acetonitrile
and 0.1% formic acid aqueous solution in gradient elution mode [1].

3. Method Validation Performance The established method demonstrated excellent performance [1]:
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Linearity: Good linear relationship with correlation coefficients (R²) > 0.99.

Sensitivity: Low Limit of Quantification (LOQ).
Accuracy and Precision: High recovery rates and low relative standard deviations, confirming the

method's reliability.

This experimental workflow for analyzing Bixafen residues in environmental and crop samples can be

visualized as follows:

Sample Collection

Sample Preparation (QuEChERS)

Paddy water,
soil, brown rice

HPLC-MS Analysis

Purified extract

Data Analysis

Quantification at m/z 412.0

Click to download full resolution via product page

Key Insights on Environmental Risk

The synthesized information leads to several critical conclusions:

High Persistence: Bixafen can persist in soil for extended periods, with a half-life ranging from
approximately one month to several years, leading to background accumulation [2].

Model Verification: Regulatory exposure models, which use the longest observed dissipation half-
life, provide a conservative and protective estimate of Bixafen concentrations in soil, as confirmed by
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field monitoring data [2].

Risk to Earthworms: While standard laboratory tests indicated a potential risk, a comprehensive 2.5-
year field study showed no unacceptable long-term effects on natural earthworm populations, even at

exaggerated application rates [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Analysis of Bixafen Residues, Degradation Dynamics, and ... [sciencedirect.com]

2. Realistic exposure of the fungicide bixafen in soil and its ... [pmc.ncbi.nlm.nih.gov]

3. Bixafen [sitem.herts.ac.uk]

To cite this document: Smolecule. [Bixafen: Chemical Identity and Core Properties]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b641858#bixafen-

environmental-fate-and-persistence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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